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Compound of Interest

Compound Name: 2,4-Diaminomesitylene

Cat. No.: B7775592 Get Quote

For the dedicated researchers, scientists, and drug development professionals committed to

innovation, the safe and effective handling of specialized chemical reagents is paramount. This

guide provides essential, in-depth technical and safety information for the use of 2,4-
Diaminomesitylene (CAS No: 3102-70-3), ensuring the well-being of laboratory personnel and

the integrity of your research. This document moves beyond a simple checklist, offering a

procedural and educational framework built on the principles of scientific integrity and field-

proven best practices.

Understanding the Hazard Profile of 2,4-
Diaminomesitylene
2,4-Diaminomesitylene is a substituted aromatic amine, a class of compounds that warrants

careful handling due to potential health hazards. A thorough understanding of its toxicological

profile is the foundation of a robust safety protocol.

GHS Classification:

Based on aggregated data from multiple suppliers, 2,4-Diaminomesitylene is classified with

the following hazards[1]:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: Causes skin irritation.
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Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Germ Cell Mutagenicity: Suspected of causing genetic defects.

This classification underscores the critical need for a multi-faceted personal protective

equipment (PPE) strategy to prevent all routes of exposure.

Physicochemical Properties:

A summary of key physical and chemical properties of 2,4-Diaminomesitylene is provided in

the table below. These properties influence its behavior in the laboratory and inform safe

handling and storage procedures.

Property Value Source

Molecular Formula C₉H₁₄N₂ PubChem[1]

Molecular Weight 150.22 g/mol PubChem[1]

Appearance
White to yellow to orange

powder or crystal
TCI Chemicals[2][3]

Melting Point 89-93 °C TCI Chemicals[2][3]

Boiling Point 297.7 °C at 760 mmHg LookChem[4]

Solubility

Slightly soluble in DMSO and

Methanol. Water solubility:

22.7 g/L at 20°C.

LookChem[4]

Occupational Exposure Limits: A Conservative
Approach
As of the writing of this guide, specific Occupational Exposure Limits (OELs), such as a

Permissible Exposure Limit (PEL) from OSHA or a Recommended Exposure Limit (REL) from

NIOSH, have not been established for 2,4-Diaminomesitylene.
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In the absence of a specific OEL, a conservative approach to exposure control is mandated.

For the related compound, Toluene-2,4-diamine, NIOSH recommends reducing exposure to the

lowest feasible concentration due to its carcinogenic potential[5]. Given that 2,4-
Diaminomesitylene is suspected of causing genetic defects, a similar principle of minimizing

all potential exposures should be adopted.

Personal Protective Equipment (PPE): Your Primary
Defense
A comprehensive PPE plan is essential for the safe handling of 2,4-Diaminomesitylene. The

following provides a detailed, step-by-step guide to appropriate PPE selection and use.

3.1. Engineering Controls: The First Line of Defense

Whenever possible, 2,4-Diaminomesitylene should be handled in a well-ventilated area.

Facilities should be equipped with an eyewash station and a safety shower[6]. For procedures

that may generate dust or aerosols, a certified chemical fume hood is required.

3.2. Respiratory Protection

Given that 2,4-Diaminomesitylene is harmful if inhaled and may cause respiratory irritation,

respiratory protection is a critical component of your safety protocol[1].

For weighing and handling of the solid: A NIOSH-approved air-purifying respirator with a

particulate filter (N95, P95, or better) is recommended.

For handling solutions or in situations with potential for vapor generation: A NIOSH-approved

air-purifying respirator with organic vapor cartridges in combination with particulate filters is

recommended. For higher concentrations or in emergency situations, a supplied-air

respirator may be necessary[7][8].

3.3. Eye and Face Protection

Direct contact with 2,4-Diaminomesitylene can cause serious eye irritation[1].

Minimum Requirement: Chemical safety goggles that meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166 should be worn at all times
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when handling this compound[6].

Splash Hazard: When there is a potential for splashing, a face shield should be worn in

addition to safety goggles[9][10].

3.4. Skin and Body Protection

2,4-Diaminomesitylene is harmful in contact with skin and causes skin irritation[1]. Therefore,

robust skin protection is mandatory.

Gloves:

Material Selection: While specific permeation data for 2,4-Diaminomesitylene is not

readily available, for aromatic amines, gloves made of nitrile rubber or neoprene are

generally recommended. It is crucial to consult the glove manufacturer's chemical

resistance data for specific breakthrough times and permeation rates.

Double Gloving: For extended handling or when working with solutions, wearing two pairs

of gloves (double gloving) provides an additional layer of protection.

Inspection and Replacement: Always inspect gloves for any signs of degradation or

puncture before use. If contact with the chemical occurs, remove and dispose of the

gloves immediately, then wash your hands thoroughly.

Protective Clothing:

A laboratory coat or chemical-resistant apron should be worn to protect street clothing.

For larger quantities or in situations with a high risk of splash, chemical-resistant coveralls

are recommended[7].

Ensure that protective clothing is regularly cleaned and decontaminated, or disposed of if

it becomes contaminated.

3.5. PPE Donning and Doffing Workflow

The correct sequence for putting on and taking off PPE is critical to prevent cross-

contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/0593.pdf
https://www.osha.gov/annotated-pels/table-z-1
https://www.dli.mn.gov/sites/default/files/pdf/pels.pdf
https://www.benchchem.com/product/b7775592?utm_src=pdf-body
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0173.html
https://www.benchchem.com/product/b7775592?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/npgd0173.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram: PPE Donning and Doffing Sequence

Donning (Putting On) Doffing (Taking Off)

1. Lab Coat/
Coveralls 2. Respirator 3. Goggles/

Face Shield 4. Gloves 1. Gloves

 Work
Complete 2. Goggles/

Face Shield
3. Lab Coat/

Coveralls 4. Respirator

Click to download full resolution via product page

Caption: Correct sequence for donning and doffing PPE to minimize contamination risk.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

4.1. Handling

Wash hands thoroughly after handling, even if gloves were worn[6].

Avoid creating dust when handling the solid material[6].

Use in a well-ventilated area, preferably a chemical fume hood[11].

Do not eat, drink, or smoke in areas where this chemical is handled or stored[2].

Keep containers tightly closed when not in use[6].

4.2. Storage

Store in a cool, dry, well-ventilated area away from incompatible substances[6].

Keep containers tightly closed to prevent contamination and exposure[11].

Store in a dark place, under an inert atmosphere if possible, at room temperature[4].

Avoid storage with strong oxidizing agents.
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Emergency Procedures: Spills and Exposures
In the event of an accidental spill or exposure, a rapid and informed response is critical.

5.1. Spills

Small Spills (Solid):

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep or vacuum the material and place it into a suitable, labeled disposal

container[6]. Avoid generating dust.

Clean the spill area with a suitable solvent (e.g., methanol, followed by soap and water),

and collect the cleaning materials for disposal as hazardous waste.

Large Spills:

Evacuate the laboratory and alert others.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Only personnel trained in hazardous spill cleanup should address large spills.

5.2. Exposures

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention[6][12][13].

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention[6][12].

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention[5][6].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/0593.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0593.pdf
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/A%20Limited%20Glove%20Selection%20Chart.pdf
https://amo-csd.lbl.gov/downloads/Chemical%20Resistance%20of%20Gloves.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0593.pdf
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/A%20Limited%20Glove%20Selection%20Chart.pdf
https://www.osha.gov/chemicaldata/760
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0593.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water. Seek immediate medical attention[2][6].

Diagram: Emergency Response for Accidental Exposure

At the Scene

Immediate Actions

Accidental
Exposure

Remove from
Source

Decontaminate

Eye Contact:
Flush for 15 min

Skin Contact:
Wash for 15 min

Inhalation:
Move to Fresh Air

Ingestion:
Rinse Mouth, Give Water

Seek Immediate
Medical Attention

Report to Supervisor
& EHS

Click to download full resolution via product page

Caption: Workflow for responding to an accidental exposure to 2,4-Diaminomesitylene.

Disposal Plan
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All waste containing 2,4-Diaminomesitylene, including contaminated PPE and cleaning

materials, must be disposed of as hazardous waste.

Waste Collection:

Collect waste in a clearly labeled, sealed container. The label should include "Hazardous

Waste" and the chemical name.

Do not mix with other waste streams unless specifically instructed to do so by your EHS

department.

Disposal:

Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's EHS department to arrange for pickup and proper disposal of the

waste.

By integrating these safety protocols and operational plans into your laboratory's standard

procedures, you can effectively manage the risks associated with handling 2,4-
Diaminomesitylene, fostering a culture of safety and enabling your team to focus on

advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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